4-Ethoxy-4-oxobutanoic acid
4-Ethoxy-4-oxobutanoic acid
4-Ethoxy-4-oxobutanoic acid is a fatty acid ester and a hemisuccinate.
Monoethyl succinate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Monoethyl succinate is soluble (in water) and a weakly acidic compound (based on its pKa). Monoethyl succinate has been detected in multiple biofluids, such as saliva and urine. Within the cell, monoethyl succinate is primarily located in the cytoplasm. Monoethyl succinate exists in all eukaryotes, ranging from yeast to humans.
Monoethyl succinate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Monoethyl succinate is soluble (in water) and a weakly acidic compound (based on its pKa). Monoethyl succinate has been detected in multiple biofluids, such as saliva and urine. Within the cell, monoethyl succinate is primarily located in the cytoplasm. Monoethyl succinate exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
1070-34-4
VCID:
VC21034990
InChI:
InChI=1S/C6H10O4/c1-2-10-6(9)4-3-5(7)8/h2-4H2,1H3,(H,7,8)
SMILES:
CCOC(=O)CCC(=O)O
Molecular Formula:
C6H10O4
Molecular Weight:
146.14 g/mol
4-Ethoxy-4-oxobutanoic acid
CAS No.: 1070-34-4
Cat. No.: VC21034990
Molecular Formula: C6H10O4
Molecular Weight: 146.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Ethoxy-4-oxobutanoic acid is a fatty acid ester and a hemisuccinate. Monoethyl succinate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Monoethyl succinate is soluble (in water) and a weakly acidic compound (based on its pKa). Monoethyl succinate has been detected in multiple biofluids, such as saliva and urine. Within the cell, monoethyl succinate is primarily located in the cytoplasm. Monoethyl succinate exists in all eukaryotes, ranging from yeast to humans. |
|---|---|
| CAS No. | 1070-34-4 |
| Molecular Formula | C6H10O4 |
| Molecular Weight | 146.14 g/mol |
| IUPAC Name | 4-ethoxy-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C6H10O4/c1-2-10-6(9)4-3-5(7)8/h2-4H2,1H3,(H,7,8) |
| Standard InChI Key | LOLKAJARZKDJTD-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCC(=O)O |
| Canonical SMILES | CCOC(=O)CCC(=O)O |
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